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Compound of Interest

Compound Name: Bis(methylthio)methane

Cat. No.: B156853

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of bis(methylthio)methane (CAS No. 1618-
26-4), ensuring a secure and compliant laboratory environment. Following these procedural,
step-by-step instructions will help mitigate risks and build a foundation of trust in your
laboratory's safety culture.

Immediate Safety and Handling Protocols

Bis(methylthio)methane is a flammable liquid and vapor that can cause skin and eye
irritation.[1][2] It is also harmful to aquatic life with long-lasting effects.[2] Therefore, strict
adherence to safety protocols is crucial during handling and disposal.

Personal Protective Equipment (PPE): Always wear the appropriate personal protective
equipment when handling bis(methylthio)methane and its waste. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[2]
e Hand Protection: Compatible chemical-resistant gloves.[2]
o Body Protection: A lab coat or chemical-resistant apron.[2]

» Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[1]
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In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes immediately. Flush skin with plenty
of water for at least 15 minutes. Get medical aid if irritation develops or persists.[1]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
bis(methylthio)methane.

Property Value Reference

CAS Number 1618-26-4 [1][2]

Molecular Formula C3H8S2 [2]

Flash Point 43 °C (109.4 °F) [1]

Boiling Point 147 °C

Density 1.059 g/mL at 25 °C

NFPA Rating Health: 1; Flammability: 2; o
Instability: O

Step-by-Step Disposal Procedure

All chemical waste must be managed in accordance with local, state, and federal regulations.
[2] The following steps provide a general framework for the safe disposal of
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bis(methylthio)methane.
o Waste Identification and Segregation:
o Bis(methylthio)methane is considered a hazardous waste.[3]

o Do not mix bis(methylthio)methane waste with incompatible materials, such as strong
oxidizing agents or strong bases.[1]

o Container Management:
o Use a designated, leak-proof, and compatible waste container with a secure lid.

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
name of the chemical: "Bis(methylthio)methane".[4]

e Storage:

o Store the waste container in a designated, well-ventilated satellite accumulation area,
away from sources of ignition like heat, sparks, and open flames.[1][2]

o Itis best practice to store the waste container in secondary containment to prevent the
release of material in case of a leak.[4]

e Spill Management:

o In the event of a small spill, cover it with an activated carbon adsorbent or other inert, non-
combustible material like sand or earth.[1][2]

o Use spark-proof tools to collect the absorbed material and place it into a closed, labeled
container for disposal.[1]

o For large spills, evacuate the area and inform the relevant authorities if environmental
pollution occurs.[2]

» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed waste disposal company.
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o Disposal of this product and its container must comply with all applicable environmental
protection and waste disposal legislation.[2]

Experimental Protocols

This document provides operational guidance for disposal. For detailed experimental protocols
involving bis(methylthio)methane in research and development, always refer to your

institution's specific Standard Operating Procedures (SOPs) and conduct a thorough risk
assessment before beginning any work.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of bis(methylthio)methane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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